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Compound of Interest

Compound Name: (R)-(+)-propylene oxide

Cat. No.: B056398

An In-depth Technical Guide to (R)-(+)-Propylene Oxide
Topic: (R)-(+)-Propylene Oxide CAS Number: 15448-47-2

This technical guide provides a comprehensive overview of (R)-(+)-propylene oxide, a crucial
chiral building block in chemical synthesis. The document is intended for researchers,
scientists, and professionals in the field of drug development and materials science, offering
detailed information on its properties, synthesis, applications, and safety protocols.

Chemical and Physical Properties

(R)-(+)-Propylene oxide, also known as (R)-(+)-1,2-epoxypropane or (2R)-2-methyloxirane, is
a colorless, volatile liquid with an ether-like odor.[1][2] It is a chiral epoxide, existing as a single
enantiomer.[2] This chirality makes it a valuable intermediate in the asymmetric synthesis of

more complex molecules.[3] The compound is miscible with water and many organic solvents.

[A1I51[6]17]

Table 1: Physical and Chemical Properties of (R)-(+)-Propylene Oxide
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Property Value Source(s)
CAS Number 15448-47-2 [2][4]
Molecular Formula C3HeO [1][2][6]
Molecular Weight 58.08 g/mol [31[8]
Appearance Colorless to light yellow liquid [11[6119]
Boiling Point 33-34 °C [4][6]
Density 0.829 g/mL at 20 °C [41[6]

Refractive Index (n20/D)

1.366

[4][6]

Optical Rotation ([0]20/D)

+14°, neat

Flash Point

-40 °C (-40 °F) (Pensky-

Martens closed cup)

[3]

Water Solubility

405 g/L; Miscible

[5117]

Vapor Pressure

588 hPa at 20 °C

[6]

Explosive Limit

1.9-37% (V)

[5]

Spectroscopic Data

Spectroscopic analysis is essential for the identification and characterization of (R)-(+)-

propylene oxide.

Table 2: 1H NMR Spectroscopic Data for Propylene Oxide

. Chemical Shift
Assignment Solvent Source(s)
(ppm)

CH 2.979 (m) CDCls [10]

CH: 2.745 (m) CDClz [10]

CH2 2.427 (m) CDCls [10]

CHs 1.316 (d) CDCls [10]
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Note: Spectra available from various sources confirm these general shifts.[8][10][11]

Synthesis and Enantioselective Resolution

Industrially, propylene oxide is typically produced as a racemic mixture through processes like
the chlorohydrin route or oxidation with organic peroxides.[1] To obtain the enantiomerically
pure (R)-(+)-propylene oxide, a resolution step is required.

Hydrolytic Kinetic Resolution (HKR)

A highly efficient method for resolving racemic propylene oxide is the Jacobsen Hydrolytic
Kinetic Resolution (HKR).[12][13] This process utilizes a chiral (salen)Co(lll) complex as a
catalyst to selectively hydrolyze one enantiomer of the epoxide, leaving the other unreacted
and in high enantiomeric excess.[1][12][14] The HKR method is valued for its high selectivity,
suitability for large-scale production, and the use of water as an inexpensive reactant.[12][14]

The reaction provides access to highly enantioenriched terminal epoxides, which are otherwise
difficult to obtain.[14] The process involves a cooperative bimetallic catalytic mechanism where
the chiral (salen)Co complex serves as both a precatalyst and cocatalyst.[13]
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Workflow for Jacobsen Hydrolytic Kinetic Resolution

Input Unreacted Epoxide (R)-(+)-Propylene Oxide
(>99% ee)

Racemic (+)-Propylene Oxide

Mixture

Reaction Vessel Separation
(Solvent-free, RT) e.g., Distillation

Addition Hydrolyzed Product >

H20 (0.5-0.7 equiv)
Chiral (salen)Co(lll) Catalyst (e.qg., 1f)

Key Synthetic Applications of (R)-(+)-Propylene Oxide

(R)-(+)-Propylene Oxide

1. NHs (Nucleophilic Attack)
2. Oxidation

+ CO2
(Chiral Catalyst)

Intermediate for Brivanib Alaninate

Click to download full resolution via product page

L-Alanine

(R)-Propylene Carbonate

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.chemwhat.com/r-propylene-oxide-cas-15448-47-2/
https://chembk.com/en/chem/(R)-Propylene%20Oxide
https://www.fishersci.ca/shop/products/r-propylene-oxide-99-thermo-scientific/p-7026084
https://pubchem.ncbi.nlm.nih.gov/compound/Propylene-Oxide
http://www.chiralblock.com/product/CB11325.html;jsessionid=218AD128EE27435D79F2B15C0D931B89
https://www.chemicalbook.com/SpectrumEN_75-56-9_1HNMR.htm
https://spectrabase.com/spectrum/7KCfpEuiAFN
https://www.scribd.com/document/619227051/B978-0-08-095167-6-00910-1
https://pubs.acs.org/doi/10.1021/ja038590z
https://stem.elearning.unipd.it/pluginfile.php/475687/mod_folder/content/0/11%202002%20JACS%20Jacobsen%20%282%20persone%29.pdf?forcedownload=1
https://www.benchchem.com/product/b056398#r-propylene-oxide-cas-number-15448-47-2
https://www.benchchem.com/product/b056398#r-propylene-oxide-cas-number-15448-47-2
https://www.benchchem.com/product/b056398#r-propylene-oxide-cas-number-15448-47-2
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b056398?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

